Cas no 1187163-85-4 (2-(2-Iodobenzoyl)-4-methylpyridine)

• Product Name: 2-(2-Iodobenzoyl)-4-methylpyridine
• CAS No: 1187163-85-4
• MF: C₁₃H₁₀INO
• MW: 323.129075527191
• CID: 4684330
• Update Time: 2025-11-05

2-(2-Iodobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Iodobenzoyl)-4-methylpyridine
• (2-Iodophenyl)(4-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H10INO/c1-9-6-7-15-12(8-9)13(16)10-4-2-3-5-11(10)14/h2-8H,1H3
• InChI Key： CESVUYJPIMPPEO-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Iodobenzoyl)-4-methylpyridine

Comprehensive Overview of 2-(2-Iodobenzoyl)-4-methylpyridine (CAS No. 1187163-85-4): Properties, Applications, and Research Insights

2-(2-Iodobenzoyl)-4-methylpyridine (CAS No. 1187163-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique iodobenzoyl and methylpyridine functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining an aromatic iodine substituent with a pyridine backbone, makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery and advanced material synthesis.

In recent years, the demand for high-purity heterocyclic compounds like 2-(2-Iodobenzoyl)-4-methylpyridine has surged due to their role in developing targeted therapeutics and organic electronic materials. Researchers frequently search for "iodobenzoyl derivatives applications" or "methylpyridine synthesis methods," reflecting the compound's relevance in cutting-edge fields. Its stability under various reaction conditions and compatibility with palladium catalysts further enhance its utility in catalyzed organic transformations.

From a structural perspective, the iodine atom in 2-(2-Iodobenzoyl)-4-methylpyridine provides a reactive site for C-C bond formation, while the methylpyridine moiety contributes to solubility and ligand properties. This dual functionality aligns with the growing interest in "multifunctional building blocks for drug design," a trending topic in medicinal chemistry forums. The compound's crystallographic data and spectroscopic profiles (e.g., NMR, IR) have been extensively documented, aiding in quality control and regulatory compliance for industrial-scale production.

Beyond pharmaceuticals, 2-(2-Iodobenzoyl)-4-methylpyridine has potential applications in agrochemicals and photoactive materials. Searches like "iodoaryl compounds in OLEDs" highlight its exploratory use in organic light-emitting diodes (OLEDs), where its electron-withdrawing properties may improve device efficiency. Environmental considerations, such as "green synthesis of iodinated compounds," also drive innovation in its production methods, emphasizing solvent-free or catalytic approaches to reduce waste.

Quality standards for CAS No. 1187163-85-4 are stringent, with suppliers often providing HPLC/GC-MS certification to ensure ≥98% purity. The compound's storage recommendations (e.g., inert atmosphere, low temperature) and handling protocols are critical to maintaining stability, addressing common queries like "how to store iodobenzoyl derivatives." Additionally, its structure-activity relationship (SAR) studies are frequently cited in patents related to kinase inhibitors and antimicrobial agents, underscoring its commercial importance.

In summary, 2-(2-Iodobenzoyl)-4-methylpyridine exemplifies the intersection of synthetic utility and industrial applicability. Its role in advancing precision medicine and sustainable material science ensures continued research interest, while optimized synthesis routes cater to the demand for cost-effective specialty chemicals. As interdisciplinary collaborations expand, this compound is poised to remain a cornerstone in innovative chemical solutions.